Cas no 67824-72-0 (Alprenolol benzoate)

• Product name: Alprenolol benzoate
• CAS No: 67824-72-0
• MF: C₂₂H₂₉NO₄
• MW: 371.469966650009
• CID: 2798455

Alprenolol benzoate Chemical and Physical Properties

Names and Identifiers

• Alprenolol benzoate
• 1-(2-allylphenoxy)-3-(isopropylamino)propan-2-ol benzoate
• Q27289618
• benzoic acid;1-(propan-2-ylamino)-3-(2-prop-2-enylphenoxy)propan-2-ol

• Inchi： 1S/C15H23NO2.C7H6O2/c1-4-7-13-8-5-6-9-15(13)18-11-14(17)10-16-12(2)3;8-7(9)6-4-2-1-3-5-6/h4-6,8-9,12,14,16-17H,1,7,10-11H2,2-3H3;1-5H,(H,8,9)
• InChI Key： URFIUJMADXJBKL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CC=C)CC(CNC(C)C)O.OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 334
• Topological Polar Surface Area: 78.8